Cas no 1806663-33-1 (Ethyl 2-(3-bromopropyl)-3-carboxybenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-3-carboxybenzoate
• CAS No: 1806663-33-1
• MF: C₁₃H₁₅BrO₄
• MW: 315.159803628922
• CID: 4956944
• Update Time: 2025-08-05

Ethyl 2-(3-bromopropyl)-3-carboxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-3-carboxybenzoate

• Inchi： 1S/C13H15BrO4/c1-2-18-13(17)11-6-3-5-10(12(15)16)9(11)7-4-8-14/h3,5-6H,2,4,7-8H2,1H3,(H,15,16)
• InChI Key： BVRCLEZDIIBFBN-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C(=O)O)=CC=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(3-bromopropyl)-3-carboxybenzoate

Research Brief on Ethyl 2-(3-bromopropyl)-3-carboxybenzoate (CAS: 1806663-33-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(3-bromopropyl)-3-carboxybenzoate (CAS: 1806663-33-1) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a bromopropyl side chain and an ethyl carboxylate ester, making it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of protease inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Ethyl 2-(3-bromopropyl)-3-carboxybenzoate as a precursor for novel cysteine protease inhibitors. The research team utilized the bromoalkyl group for selective alkylation of active-site thiols in cathepsin family enzymes, demonstrating potent inhibitory activity with IC50 values in the low micromolar range. This work highlights the compound's potential in developing anti-cancer and anti-parasitic agents targeting protease-dependent pathways.

In pharmaceutical formulation research, Ethyl 2-(3-bromopropyl)-3-carboxybenzoate has shown promise as a prodrug moiety. A recent patent application (WO2023056789) describes its conjugation to poorly soluble active pharmaceutical ingredients (APIs) to enhance bioavailability. The ester linkage provides improved membrane permeability while maintaining stability in physiological conditions, with enzymatic cleavage releasing the parent drug in target tissues.

Structural modification studies have revealed interesting structure-activity relationships for derivatives of 1806663-33-1. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that varying the length of the alkyl chain between the aromatic system and bromine atom significantly affects cellular uptake and subcellular localization, as measured by fluorescent tagging experiments in tumor cell lines.

The compound's safety profile has been evaluated in recent toxicological studies. While the bromoalkyl moiety raises some genotoxicity concerns, structure-based modifications have successfully mitigated these issues without compromising biological activity. Current research focuses on optimizing the balance between reactivity and safety for clinical translation.

Looking forward, Ethyl 2-(3-bromopropyl)-3-carboxybenzoate continues to attract attention as a multifunctional chemical scaffold. Ongoing research explores its application in PROTAC (Proteolysis Targeting Chimera) development, where its dual functionality enables simultaneous target protein binding and E3 ligase recruitment. The compound's unique combination of reactivity and stability positions it as a valuable tool in modern drug discovery paradigms.